N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide

• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide
• InChI: InChI=1S/C21H23N3O3S/c1-26-17-12-11-16(13-18(17)27-2)14-20-23-24-21(28-20)22-19(25)10-6-9-15-7-4-3-5-8-15/h3-5,7-8,11-13H,6,9-10,14H2,1-2H3,(H,22,24,25)
• InChI Key: HMIKHTLESGFVLM-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)CCCC3=CC=CC=C3)OC

Description

N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide is a compound that has recently gained attention in the scientific community for its potential applications in research. This compound is a member of the thiadiazole family and has been found to have unique biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide is not fully understood. However, it is believed that the compound works by inhibiting the growth and proliferation of cancer cells. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer properties, N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide has been found to have other biochemical and physiological effects. Studies have shown that the compound has anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as arthritis. It may also have neuroprotective properties and could be useful in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide in lab experiments is its relatively low toxicity. This makes it a safer alternative to other compounds that may be more toxic. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide. One area of study could be the development of new cancer treatments based on the compound's anti-cancer properties. Another area of study could be the development of new drugs for the treatment of inflammatory diseases or neurological disorders. Additionally, further research could be done to better understand the compound's mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction of 3,4-dimethoxybenzyl chloride with thiosemicarbazide to form 5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-amine. This intermediate is then reacted with 4-phenylbutanoyl chloride to form the final product.

Scientific Research Applications

N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide has been found to have a wide range of potential applications in scientific research. One of the most promising areas of study is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and may be useful in the development of new cancer treatments.